Cas no 1249219-78-0 (2-(1,1-dioxo-1λ?-thiomorpholin-4-yl)-2-methylpropanoic acid)

• Product Name: 2-(1,1-dioxo-1λ?-thiomorpholin-4-yl)-2-methylpropanoic acid
• CAS No: 1249219-78-0
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• MDL: MFCD14608435
• CID: 4581119
• PubChem ID: 61266128
• Update Time: 2023-11-20

2-(1,1-dioxo-1λ?-thiomorpholin-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)-2-methylpropanoic acid
• 2-(1,1-dioxo-1λ?-thiomorpholin-4-yl)-2-methylpropanoic acid

• MDL： MFCD14608435
• Inchi： 1S/C8H15NO4S/c1-8(2,7(10)11)9-3-5-14(12,13)6-4-9/h3-6H2,1-2H3,(H,10,11)
• InChI Key： DYIGIFSYEYOLBF-UHFFFAOYSA-N
• SMILES： C(N1CCS(=O)(=O)CC1)(C)(C)C(=O)O

Computed Properties

• Exact Mass: 221.072
• Monoisotopic Mass: 221.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2